Cas no 31709-08-7 (1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-)

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)- structure
31709-08-7 structure
Product Name:1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-
CAS No:31709-08-7
MF:C24H18N4O2
MW:394.42532491684
CID:1452882
PubChem ID:13600377
Update Time:2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-5-[4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
    • 2,2'-(1,4-Phenylene)bis[5-(4-methylphenyl)-1,3,4-oxadiazole]
    • 31709-08-7
    • SCHEMBL6015198
    • DTXSID30544745
    • 1,3,4-Oxadiazole, 2,2'-(1,4-phenylene)bis[5-(4-methylphenyl)-
    • Inchi: 1S/C24H18N4O2/c1-15-3-7-17(8-4-15)21-25-27-23(29-21)19-11-13-20(14-12-19)24-28-26-22(30-24)18-9-5-16(2)6-10-18/h3-14H,1-2H3
    • InChI Key: VMVZPKWPNPLDFM-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)=NN=C1C1C=CC(C2=NN=C(C3C=CC(C)=CC=3)O2)=CC=1

Computed Properties

  • Exact Mass: 394.14314
  • Monoisotopic Mass: 394.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.84
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